2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H13NO3S2 and its molecular weight is 283.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy Applications
2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide, as a derivative of benzenesulfonamide, shows potential in the field of photodynamic therapy (PDT). A study by Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, demonstrating their utility in PDT. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II PDT mechanisms. The study suggests these compounds could serve as potent Type II photosensitizers for cancer treatment in PDT due to their significant photophysical and photochemical properties (Pişkin, Canpolat, & Öztürk, 2020).
Antitumor Potential
Compounds containing the benzenesulfonamide moiety, similar to this compound, have been investigated for their antitumor potential. For instance, Tsai et al. (2016) synthesized aminothiazole-paeonol derivatives and assessed their anticancer effects on various cancer cell lines. Among these compounds, derivatives exhibited significant inhibitory activity against human gastric adenocarcinoma and colorectal adenocarcinoma cells, highlighting their potential as lead compounds for developing new anticancer agents (Tsai et al., 2016).
Synthetic Chemistry and Polymerization Catalysts
In the realm of synthetic chemistry, derivatives of benzenesulfonamide, akin to this compound, have been explored for their role in catalyzing polymerization reactions. Skupov et al. (2007) reported on palladium aryl sulfonate phosphine catalysts for the copolymerization of acrylates with ethene, indicating the versatility of benzenesulfonamide derivatives in facilitating polymer synthesis (Skupov et al., 2007).
Antibacterial Applications
Additionally, the antibacterial properties of benzenesulfonamide derivatives have been investigated. A study by Abbasi et al. (2019) synthesized a series of benzenesulfonamides and evaluated their biofilm inhibitory action against Escherichia coli. Some compounds were found to be potent inhibitors, showcasing the potential of benzenesulfonamide derivatives in developing antibacterial agents (Abbasi et al., 2019).
Properties
IUPAC Name |
2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3S2/c1-16-11-4-2-3-5-12(11)18(14,15)13-8-10-6-7-17-9-10/h2-7,9,13H,8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSUXUIIQWLOSCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1S(=O)(=O)NCC2=CSC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.